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Compound of Interest

Compound Name:
(2R)-2-Tert-butyloxirane-2-

carboxamide

Cat. No.: B121690 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the compound (2R)-2-
Tert-butyloxirane-2-carboxamide. The calculation is based on its molecular formula and the

standard atomic weights of its constituent elements.

Molecular Formula and Structure
The chemical structure of (2R)-2-Tert-butyloxirane-2-carboxamide leads to the molecular

formula: C₇H₁₃NO₂.

This formula indicates that each molecule of the compound is composed of:

7 Carbon (C) atoms

13 Hydrogen (H) atoms

1 Nitrogen (N) atom

2 Oxygen (O) atoms
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The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard

atomic weights used for this calculation are provided by the International Union of Pure and

Applied Chemistry (IUPAC).

The calculation is as follows:

Carbon (C): 7 atoms × 12.011 amu/atom = 84.077 amu

Hydrogen (H): 13 atoms × 1.008 amu/atom = 13.104 amu[1][2][3]

Nitrogen (N): 1 atom × 14.007 amu/atom = 14.007 amu[4][5][6]

Oxygen (O): 2 atoms × 15.999 amu/atom = 31.998 amu[7][8][9]

Total Molecular Weight = 84.077 + 13.104 + 14.007 + 31.998 = 143.186 amu

The molecular weight is typically expressed in grams per mole ( g/mol ). Therefore, the molar

mass of (2R)-2-Tert-butyloxirane-2-carboxamide is 143.186 g/mol .

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the table below for

clarity and easy comparison.

Element Symbol Quantity
Standard
Atomic Weight
(amu)[2][4][10]

Total Mass
(amu)

Carbon C 7 12.011[10] 84.077

Hydrogen H 13 1.008[1][2][3] 13.104

Nitrogen N 1 14.007[4][5][6] 14.007

Oxygen O 2 15.999[7][8][9] 31.998

Total 143.186
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The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.

Identify Chemical Compound:
(2R)-2-Tert-butyloxirane-2-carboxamide

Determine Molecular Formula:
C₇H₁₃NO₂

Identify Constituent Elements:
Carbon (C), Hydrogen (H),
Nitrogen (N), Oxygen (O)

Obtain Standard Atomic Weights (amu):
C: 12.011, H: 1.008

N: 14.007, O: 15.999

Calculate Total Mass for Each Element:
(Atomic Weight × Number of Atoms)

Sum the Masses of All Elements

Result:
Molecular Weight = 143.186 g/mol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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